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Compound of Interest

N-(4-Chloro-3-
Compound Name:
hydroxyphenyl)acetamide

CAS No.: 28443-52-9

Cat. No.: B112418

Get Quote

Executive Summary & Toxicological Context

Impurity C (Phenacetin) is the ethyl ether derivative of Acetaminophen (Paracetamol).
Historically used as an analgesic, it was withdrawn from markets due to nephrotoxicity and
carcinogenicity. In modern Acetaminophen manufacturing, it is a critical process impurity arising
from the contamination of the starting material (4-aminophenol) with 4-ethoxyaniline (p-
phenetidine) or via side-reactions involving ethanol.

Criticality:
¢ ICH M7 Classification: Class 1 (Known mutagenic carcinogen).

e Regulatory Limit: Stringent control required (typically NMT 0.05% or ppm levels depending
on daily dose).

Isolation and Chromatographic Behavior
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Before spectroscopic elucidation, Impurity C must be isolated or resolved via High-

Performance Liquid Chromatography (HPLC). Due to the ethyl ether moiety, Impurity C is

significantly less polar than Acetaminophen.

HPLC Retention Logic

o Acetaminophen: Contains a phenolic hydroxyl (-OH) group (High Polarity).

e Impurity C: Contains an ethoxy (-OCH2CH?s) group (Lower Polarity).

e Outcome: On a Reverse Phase (C18) column, Impurity C elutes after Acetaminophen.

Recommended Isolation Protocol (EP Based)

To isolate sufficient mass for NMR/IR characterization, use a semi-preparative fraction

collection method based on the analytical parameters below.

Parameter Condition
Octadecylsilyl silica gel (C18), 250 mm x 4.6
Column _
mm, 5 um (e.g., Inertsil ODS-3)
_ Methanol : Water : Glacial Acetic Acid
Mobile Phase - o )
(Specifically optimized for resolution)
) Gradient or Isocratic (typically 40:60
Ratio . .
MeOH:Buffer for isolation)
Flow Rate 1.0 - 1.5 mL/min
Detection UV at 245 nm (Max absorbance for phenacetin)

Relative Retention (RRT)

Acetaminophen (1.0) vs. Impurity C (~1.6 - 2.0

depending on gradient)

Structural Elucidation via Spectroscopy

The definitive identification relies on a multi-modal approach: Mass Spectrometry (MS) for

molecular weight/fragmentation and Nuclear Magnetic Resonance (NMR) for connectivity.
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Mass Spectrometry (LC-MS/MS)

The mass spectrum provides the first confirmation of the ethyl group addition (+28 Da relative
to Acetaminophen).

« lonization: ESI Positive Mode (
).

e Parent Drug (Acetaminophen):
- MW 151.16 - m/z 152.

e Impurity C (Phenacetin):

- MW 179.22 -~ m/z 180.

Fragmentation Pathway (MS/MS of m/z 180)

The fragmentation pattern is characteristic of ether cleavage and amide hydrolysis.
e Precursor: m/z 180 (

).
o Fragment A (Major): m/z 138. Loss of Ketene (

, 42 Da). This confirms the acetyl group is intact.

e Fragment B (Minor): m/z 110. Subsequent loss of Ethylene (

, 28 Da) from the ethoxy group (McLafferty-like rearrangement) or direct loss of the ethoxy
radical depending on energy.

DOT Diagram: MS Fragmentation Logic
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ESI(+) Fragmentation Pathway

Impurity C (Parent)
[M+H]+ = 180 m/z

(N-(4-ethoxyphenyl)acetamide)

Loss of Ketene (-42 Da)
(Cleavage of Acetyl)

Fragment lon
m/z = 138
(4-Ethoxyaniline ion)

Loss of Ethylene (-28 Da)
(Cleavage of Ethyl Ether)

Fragment lon

m/z = 110
(4-Aminophenol ion)

Click to download full resolution via product page

Caption: Stepwise fragmentation of Impurity C confirming the acetyl and ethyl moieties.

Nuclear Magnetic Resonance (NMR)

NMR is the "gold standard" for structural confirmation. The key differentiator is the presence of
the ethyl group signals and the absence of the phenolic hydroxyl proton.

Solvent: DMSO-ds (Preferred to observe exchangeable protons).
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Proton Type

Acetaminophen
(Reference)

Impurity C
(Phenacetin)

Structural Insight

Aromatic (H2, H6)

~7.35 ppm (Doublet)

~7.45 ppm (Doublet)

AA'BB' System (Para-
substitution

preserved)

Aromatic (H3, H5)

~6.67 ppm (Doublet)

~6.85 ppm (Doublet)

Downfield shift due to

alkylation of oxygen

Acetyl (-CHs)

~1.98 ppm (Singlet)

~2.00 ppm (Singlet)

Acetyl group remains

unchanged

Amide (-NH)

~9.65 ppm (Singlet)

~9.70 ppm (Singlet)

Amide proton present
in both

Phenolic (-OH)

~9.15 ppm (Singlet)

ABSENT

Primary Differentiator

Smoking Gun: Ethoxy

Ethyl (-CHz-) ABSENT ~3.95 ppm (Quartet)
Methylene
) Smoking Gun: Ethoxy
Ethyl (-CH3) ABSENT ~1.30 ppm (Triplet)
Methyl
Interpretation:

e The appearance of a triplet at 1.3 ppm and a quartet at 4.0 ppm confirms the

connectivity.

e The disappearance of the phenolic

signal at 9.15 ppm confirms the alkylation occurred at the oxygen, not the nitrogen or ring
carbon.

Infrared Spectroscopy (FT-IR)

While less specific than NMR, IR provides corroborative evidence.

o Ether Stretch (C-O-C): Strong band at 1240-1250 cm~1 (Present in Impurity C, absent in
Acetaminophen).
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e Hydroxyl Stretch (O-H): Broad band at 3100-3400 cm~* (Present in Acetaminophen, absent
in Impurity C).

Differential Diagnosis: USP Related Compound C

Researchers must ensure they are not dealing with the positional isomer, 2-Acetamidophenol
(USP Related Compound C).

Workflow to distinguish Phenacetin (EP Impurity C) from 2-Acetamidophenol:
e Mass Spec: Both have different masses?

o Phenacetin: MW 179.

o 2-Acetamidophenol: MW 151 (Same as Acetaminophen).[2][3]

o Result: MS immediately distinguishes them.
e NMR Coupling:

o Phenacetin: Para-substitution pattern (Symmetric AA'BB' doublet pair).

o 2-Acetamidophenol: Ortho-substitution pattern (Complex ABCD multiplet, 4 distinct
aromatic signals).

Origin and Control Strategy
Understanding the structure allows for root cause analysis in manufacturing.

Synthesis/Origin Pathway: Impurity C usually originates from the p-phenetidine impurity present
in the p-aminophenol starting material.

 Starting Material: p-Aminophenol (may contain traces of p-ethoxyaniline/p-phenetidine).
» Reaction: Acetylation with Acetic Anhydride.
e Product: p-Aminophenol

Acetaminophen.
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e Impurity: p-Phenetidine
Phenacetin (Impurity C).

DOT Diagram: Origin & Control Logic

Reagent:
Acetic Anhydride

Impurity C:

. Drug:
Phenacetin

Acetylation

Acetaminophen

Contaminant:
4-Ethoxyaniline

Trace impurity in
_ raw material .
............. Start: 4-Aminophenol

Click to download full resolution via product page
Caption: Impurity C is formed by the acetylation of the raw material contaminant 4-phenetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Phenacetin | CLOH13NO2 | MD Topology | NMR | X-Ray [atb.ug.edu.au]

2. Acetaminophen Related Compound C USP Reference Standard Sigma-Aldrich
[sigmaaldrich.com]

3. pharmapure.co.uk [pharmapure.co.uk]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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